5-Amino-2-methyl-benzenemethanamine dihydrochloride
Overview
Description
5-Amino-2-methyl-benzenemethanamine dihydrochloride is a chemical compound with the molecular formula C8H14Cl2N2 and a molecular weight of 209.11 . It is a main product offered by BOC Sciences .
Molecular Structure Analysis
The molecular structure of 5-Amino-2-methyl-benzenemethanamine dihydrochloride can be represented by the InChI string:InChI=1S/C8H12N2.2ClH/c1-6-2-3-8 (10)4-7 (6)5-9;;/h2-4H,5,9-10H2,1H3;2*1H . The compound also has a canonical SMILES representation: CC1=C (C=C (C=C1)N)CN.Cl.Cl . Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, and more . Unfortunately, specific physical and chemical properties for 5-Amino-2-methyl-benzenemethanamine dihydrochloride are not provided in the available sources.Scientific Research Applications
Eco-friendly Corrosion Inhibitor
Amino acid compounds, including derivatives similar to 5-Amino-2-methyl-benzenemethanamine dihydrochloride, have been explored for their application as eco-friendly corrosion inhibitors for steel in acidic solutions. These compounds exhibit mixed-type inhibition properties and adhere to the steel surface according to the Langmuir adsorption isotherm. Their effectiveness has been validated through various techniques such as potentiodynamic polarization, electrochemical impedance spectroscopy, scanning electron microscopy, and atomic force microscopy, along with theoretical calculations using Density Functional Theory (DFT) (Yadav, Sarkar, & Purkait, 2015).
Biased Agonists for Serotonin Receptors
Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine have been designed and tested as "biased agonists" for serotonin 5-HT1A receptors. These compounds demonstrated high receptor affinity, selectivity, and potent antidepressant-like activity in preclinical models, suggesting potential applications in depression treatment (Sniecikowska et al., 2019).
Novel Polyimides Synthesis
Research into the synthesis of new aromatic polyimides using novel diamines, including those structurally related to 5-Amino-2-methyl-benzenemethanamine dihydrochloride, has shown promising results for the development of materials with high solubility and thermal stability. These polyimides have potential applications in various high-performance materials due to their desirable physical properties (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
Safety and Hazards
properties
IUPAC Name |
3-(aminomethyl)-4-methylaniline;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2.2ClH/c1-6-2-3-8(10)4-7(6)5-9;;/h2-4H,5,9-10H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJDGTGHBPKXHQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60541520 |
Source
|
| Record name | 3-(Aminomethyl)-4-methylaniline--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60541520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-methyl-benzenemethanamine dihydrochloride | |
CAS RN |
28096-35-7 |
Source
|
| Record name | 3-(Aminomethyl)-4-methylaniline--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60541520 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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